Cas no 62638-81-7 (3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-)

• Product name: 3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-
• CAS No: 62638-81-7
• MF: C₂₀H₂₃NO₃
• MW: 325.40152
• CID: 436972
• PubChem ID: 12331922

3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-
• 4-[2-(dimethylamino)ethyl]-5,6-dimethoxyphenanthren-3-ol
• 62638-81-7
• DTXSID70490656

• Inchi： InChI=1S/C20H23NO3/c1-21(2)12-11-15-16(22)9-7-13-5-6-14-8-10-17(23-3)20(24-4)19(14)18(13)15/h5-10,22H,11-12H2,1-4H3
• InChI Key： PCVTYLGFDHSARE-UHFFFAOYSA-N
• SMILES： CN(C)CCC1=C(C=CC2=C1C3=C(C=C2)C=CC(=C3OC)OC)O

Computed Properties

• Exact Mass: 325.16789
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 41.93